Cas no 63468-14-4 (Hexanoic acid,2-ethyl-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester)

Hexanoic acid,2-ethyl-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester Properties

Names and Identifiers

• Hexanoic acid,2-ethyl-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester
• 2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 2-ethylhexanoate
• 2-[2-(2-hydroxyethoxy)ethoxy]ethyl 2-ethylhexanoate
• EINECS 264-250-4
• 63468-14-4
• YDMUHPNUJGYGMC-UHFFFAOYSA-N
• NS00055743
• DTXSID40979701
• SCHEMBL474747
• F88103
• DB-313369
• +Expand

• InChIKey： YDMUHPNUJGYGMC-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H28O5/c1-3-5-6-13(4-2)14(16)19-12-11-18-10-9-17-8-7-15/h13,15H,3-12H2,1-2H3
• SMILES： CCCCC(CC)C(=O)OCCOCCOCCO

Computed Properties

• Exact Mass: 276.19374
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 14
• Monoisotopic Mass: 276.193674
• Heavy Atom Count: 19
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 65

Experimental Properties

• PSA: 64.99
• Refractive Index: 1.45
• Boiling Point: 369.7°C at 760 mmHg
• Flash Point: 125°C
• Density: 1.009